Cas no 28317-49-9 (Acetic acid,2-chloro-2-[2-(2-chlorophenyl)hydrazinylidene]-, ethyl ester)

• Product Name: Acetic acid,2-chloro-2-[2-(2-chlorophenyl)hydrazinylidene]-, ethyl ester
• CAS No: 28317-49-9
• MF: C₁₀H₁₀Cl₂N₂O₂
• MW: 261.104600429535
• CID: 252008
• PubChem ID: 5706653
• Update Time: 2025-07-16

Acetic acid,2-chloro-2-[2-(2-chlorophenyl)hydrazinylidene]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-chloro-2-[2-(2-chlorophenyl)hydrazinylidene]-, ethyl ester
• chloro[(2-chlorophenyl)hydrazono]-acetic acid, ethyl ester
• ETHYL 2-CHLORO-2-[2-(2-CHLOROPHENYL)HYDRAZONO]-
• Ethyl 2-chloro-2-[2-(2-chlorophenyl)hydrazono]-acetate
• Acetic acid, 2-chloro-2-[2-(2-chlorophenyl)hydrazinylidene]-, ethyl ester, (2E)-
• Ethyl (2E)-chloro[(2-chlorophenyl)hydrazono]acetate
• ethyl chloro[(2-chlorophenyl)hydrazono]acetate
• AMY42099
• 28317-49-9
• AF-886/30566005
• ETHYL2-CHLORO-2-[2-(2-CHLOROPHENYL)HYDRAZONO]-ACETATE
• ethyl (2Z)-2-chloro-2-[(2-chlorophenyl)hydrazinylidene]acetate
• A819411
• Ethyl 2-chloro-2-(2-(2-chlorophenyl)hydrazono)acetate

• MDL： MFCD02066396
• Inchi： 1S/C10H10Cl2N2O2/c1-2-16-10(15)9(12)14-13-8-6-4-3-5-7(8)11/h3-6,13H,2H2,1H3/b14-9-
• InChI Key： LTPRVINQSYJPIR-ZROIWOOFSA-N
• SMILES： ClC1C=CC=CC=1N/N=C(/C(=O)OCC)\Cl

Computed Properties

• Exact Mass: 260.0121
• Monoisotopic Mass: 260.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on Acetic acid,2-chloro-2-[2-(2-chlorophenyl)hydrazinylidene]-, ethyl ester

Research Brief on Acetic acid,2-chloro-2-[2-(2-chlorophenyl)hydrazinylidene]-, ethyl ester (CAS: 28317-49-9)

In recent years, the compound Acetic acid,2-chloro-2-[2-(2-chlorophenyl)hydrazinylidene]-, ethyl ester (CAS: 28317-49-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazone derivative is characterized by its unique structural features, including a chloro-substituted phenyl ring and an ethyl ester moiety, which contribute to its potential biological activities. The compound's molecular formula is C₁₀H₁₀Cl₂N₂O₂, and it has been explored for various applications, particularly in medicinal chemistry and drug development.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of Acetic acid,2-chloro-2-[2-(2-chlorophenyl)hydrazinylidene]-, ethyl ester. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly improved the efficiency of producing this compound. The method involves the condensation of 2-chlorophenylhydrazine with ethyl 2-chloroacetoacetate under mild acidic conditions, achieving a yield of over 85%. This advancement is critical for scaling up production for further pharmacological evaluations.

Pharmacological investigations have revealed that this compound exhibits promising inhibitory activity against several enzymes, including cyclooxygenase-2 (COX-2) and xanthine oxidase. These findings suggest potential applications in anti-inflammatory and anti-gout therapies. In vitro studies demonstrated a 50% inhibitory concentration (IC₅₀) of 12.3 µM for COX-2, which is comparable to some commercially available nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, molecular docking studies have provided insights into the binding interactions between the compound and the active sites of these enzymes, highlighting the role of the chloro-substituted phenyl ring in enhancing binding affinity.

Another area of interest is the compound's potential as a precursor for the synthesis of more complex heterocyclic systems. Researchers have successfully utilized Acetic acid,2-chloro-2-[2-(2-chlorophenyl)hydrazinylidene]-, ethyl ester in the construction of pyrazole and triazole derivatives, which are known for their diverse biological activities. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of pyrazole derivatives from this compound, some of which exhibited moderate antibacterial activity against Gram-positive bacteria, including Staphylococcus aureus.

Despite these promising findings, challenges remain in fully understanding the compound's pharmacokinetic and toxicological profiles. Preliminary in vivo studies in rodent models have indicated moderate bioavailability and a half-life of approximately 4 hours. However, further research is needed to assess potential toxicity and optimize the compound's therapeutic window. Researchers are also exploring structural modifications to enhance its efficacy and reduce any adverse effects.

In conclusion, Acetic acid,2-chloro-2-[2-(2-chlorophenyl)hydrazinylidene]-, ethyl ester (CAS: 28317-49-9) represents a versatile scaffold with significant potential in drug discovery and development. Ongoing research aims to further elucidate its biological activities and expand its applications in treating various diseases. The compound's unique structural features and promising preliminary data make it a valuable subject for continued investigation in the chemical biology and pharmaceutical fields.